molecular formula C23H15Cl2N5O2S B10954277 4-[5-[(2,3-dichlorophenoxy)methyl]furan-2-yl]-11,13-dimethyl-16-thia-3,5,6,8,14-pentazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),2,4,7,10(15),11,13-heptaene CAS No. 881474-12-0

4-[5-[(2,3-dichlorophenoxy)methyl]furan-2-yl]-11,13-dimethyl-16-thia-3,5,6,8,14-pentazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),2,4,7,10(15),11,13-heptaene

Cat. No.: B10954277
CAS No.: 881474-12-0
M. Wt: 496.4 g/mol
InChI Key: GSSMRONQGFXPLG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Provide a brief introduction to the compound, including its chemical structure, molecular formula, and any known aliases. Mention its significance and any known applications or uses.

Preparation Methods

    Synthetic Routes and Reaction Conditions: Describe the synthetic pathways used to prepare the compound. Include details about the starting materials, reagents, catalysts, solvents, and reaction conditions (temperature, pressure, time).

    Industrial Production Methods: If applicable, explain the industrial-scale production methods, including any large-scale synthesis techniques and purification processes.

Chemical Reactions Analysis

    Types of Reactions: Discuss the types of chemical reactions the compound undergoes, such as oxidation, reduction, substitution, addition, or elimination reactions.

    Common Reagents and Conditions: List the common reagents and conditions used in these reactions, including any specific catalysts or solvents.

    Major Products: Describe the major products formed from these reactions and any notable reaction mechanisms.

Scientific Research Applications

Provide a comprehensive description of the scientific research applications of the compound, including but not limited to:

    Chemistry: Its role in chemical synthesis, catalysis, or as a reagent.

    Biology: Any biological activity, such as enzyme inhibition, antimicrobial properties, or interaction with biological macromolecules.

    Medicine: Potential therapeutic uses, pharmacological effects, or drug development.

    Industry: Applications in materials science, manufacturing, or other industrial processes.

Mechanism of Action

Explain the mechanism by which the compound exerts its effects. Include details about:

    Molecular Targets: The specific molecules or structures the compound interacts with.

    Pathways Involved: The biochemical or signaling pathways affected by the compound.

Comparison with Similar Compounds

    Comparison with Other Compounds: Compare the compound with other similar compounds, highlighting its unique properties and advantages.

    List of Similar Compounds: Provide a list of similar compounds and briefly describe their similarities and differences.

Feel free to use this framework to gather and organize detailed information about the compound

Properties

CAS No.

881474-12-0

Molecular Formula

C23H15Cl2N5O2S

Molecular Weight

496.4 g/mol

IUPAC Name

4-[5-[(2,3-dichlorophenoxy)methyl]furan-2-yl]-11,13-dimethyl-16-thia-3,5,6,8,14-pentazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),2,4,7,10(15),11,13-heptaene

InChI

InChI=1S/C23H15Cl2N5O2S/c1-11-8-12(2)27-23-17(11)19-20(33-23)22-28-21(29-30(22)10-26-19)16-7-6-13(32-16)9-31-15-5-3-4-14(24)18(15)25/h3-8,10H,9H2,1-2H3

InChI Key

GSSMRONQGFXPLG-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=NC2=C1C3=C(S2)C4=NC(=NN4C=N3)C5=CC=C(O5)COC6=C(C(=CC=C6)Cl)Cl)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.